Cas no 300544-16-5 (bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonyl chloride)

• Product Name: bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonyl chloride
• CAS No: 300544-16-5
• MF: C₉H₅ClO
• MW: 164.588401556015
• CID: 872285
• PubChem ID: 23439359
• Update Time: 2025-04-19

bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• bicyclo[4.2.0]octa-1(8),2,4,6-tetraene-7-carbonyl chloride
• bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonyl chloride

• Inchi： 1S/C9H5ClO/c10-9(11)8-5-6-3-1-2-4-7(6)8/h1-5H
• InChI Key： OFLNKTWSMPAKPO-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 164.0028925g/mol
• Monoisotopic Mass: 164.0028925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids